Cas no 87818-31-3 (Cinmethylin)

Cinmethylin structure

Product Name:Cinmethylin

CAS No:87818-31-3

MF:C₁₈H₂₆O₂

MW:274.397845745087

MDL:MFCD01632785

CID:61124

PubChem ID:91745

Update Time:2024-10-26

Cinmethylin Chemical and Physical Properties

Names and Identifiers

- Cinmethylin
- 1-Methyl-4-(1-methylethyl)-2-((2-methylphenyl)methoxy)-7-oxabicyclo[2.2.1]heptane
- (1R,2S,4S)-rel-1-methyl-4-(1-methylethyl)-2-[(2-methylphenyl)methoxy]-7-oxabicyclo[2.2.1]heptane
- (1RS,2SR,4SR)-1,4-epoxy-p-menth-2-yl 2-methylbenzyl ether
- (2.2.1)heptane
- argold
- cinch
- Cinmethylin [iso]
- exo-(+-)-xy)
- SKH 301
- 7-Oxabicyclo[2.2.1]heptane, 1-methyl-4-(1-methylethyl)-2-[(2-methylphenyl)methoxy]-, exo-(±)- (ZCI)
- rel-(1R,2S,4S)-1-Methyl-4-(1-methylethyl)-2-[(2-methylphenyl)methoxy]-7-oxabicyclo[2.2.1]heptane (ACI)
- (±)-2-exo-(2-Methylbenzyloxy)-1-methyl-4-isopropyl-7-oxabicyclo[2.2.1]heptane
- 7-Oxabicyclo[2.2.1]heptane, 1-methyl-4-(1-methylethyl)-2-[(2-methylphenyl)methoxy]-, exo-
- SD 95481
- (+)-2-exo-(2-methylbenzyloxy)-1-methyl-4-isopropyl-7-oxabicyclo[2.2.1]heptane
- 7-Oxabicyclo(2.2.1)heptene exo-(+-)-1-methyl-4-(1-methylethyl)-2-((2-methylphenyl)methoxy)-
- EC 402-410-9
- SCHEMBL19302036
- Tox21_301127
- Cinmethylin, PESTANAL(R), analytical standard
- DTXSID3034456
- ZV3871E43Y
- EPA Pesticide Chemical Code 128837
- SD95481
- (1S,2R,4R)-1-methyl-2-[(2-methylbenzyl)oxy]-4-(propan-2-yl)-7-oxabicyclo[2.2.1]heptane
- NCGC00255026-01
- SD-95481
- (1S,2R,4R)-1-methyl-2-[(2-methylphenyl)methoxy]-4-(propan-2-yl)-7-oxabicyclo[2.2.1]heptane
- exo-(+)-cinmethylin
- CHEBI:145563
- Caswell No. 731G
- CHEBI:3708
- (+-)-exo-1-Methyl-4-(1-methylethyl)-2-((2-methylphenyl)methoxy)-7-oxabicyclo(2.2.1)heptane
- EN300-25914604
- NS00073908
- UNII-ZV3871E43Y
- Q14625376
- cinmethylin exo-(+)-isomer
- CAS-87818-31-3
- AKOS025311529
- Cinmethylin 10 microg/mL in Cyclohexane
- NCGC00248300-01
- CINMETHYLIN [MI]
- QMTNOLKHSWIQBE-FGTMMUONSA-N
- DTXCID60196478
- 87818-61-9
- CHEMBL1903971
- 7-Oxabicyclo(2.2.1)heptane, 1-methyl-4-(1-methylethyl)-2-((2-methylphenyl)methoxy)-, exo-(+-)-
- 87818-31-3
- (1S,2R,4R)-4-isopropyl-1-methyl-2-(o-tolylmethoxy)-7-oxabicyclo[2.2.1]heptane
- exo-(+/-)-1-Methyl-4-(1-methylethyl)-2-((2-methylphenyl)methoxy)-7-oxabicyclo(2.2.1)heptane
- NCGC00164469-01
- MDL： MFCD01632785
- Inchi： 1S/C18H26O2/c1-13(2)18-10-9-17(4,20-18)16(11-18)19-12-15-8-6-5-7-14(15)3/h5-8,13,16H,9-12H2,1-4H3/t16-,17+,18-/m1/s1
- InChI Key： QMTNOLKHSWIQBE-FGTMMUONSA-N
- SMILES： C([C@]12CC[C@@](O1)(C)[C@H](OCC1C=CC=CC=1C)C2)(C)C

Computed Properties

Exact Mass: 274.19300
Monoisotopic Mass: 274.193
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 3.8
Topological Polar Surface Area: 18.5

Experimental Properties

Color/Form: Dark amber liquid
Density: d20 1015 kg/m3
Melting Point: 25°C
Boiling Point: 313 ºC
Flash Point: Fahrenheit: 296.6 ° f
Celsius: 147 ° c
Refractive Index: 1.4800 (estimate)
PSA: 18.46000
LogP: 4.24780
Solubility: Soluble in most organic solvents,In watersolubilityby63mg/L

Cinmethylin Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H332-H411
Warning Statement： P273
Hazardous Material transportation number：UN3082 9/PG 3
WGK Germany：3
Hazard Category Code： 20-51/53
Safety Instruction： S23; S61; S22
RTECS：RN8762000
Hazardous Material Identification：
Toxicity：LD50 orally in rats: 4.5 g/kg; LD50 dermally in rabbits: >2 g/kg (Lee)
Storage Condition：2-8°C
Risk Phrases：R20

Cinmethylin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	34237-50MG	Cinmethylin	87818-31-3		50mg	¥2148.12	2024-12-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	34237-50MG		87818-31-3		50MG	￥2972.22	2023-01-15
SHANG HAI YUAN YE Biotechnology Co., Ltd.	B60247-1ml	Cinmethylin	87818-31-3	,1000μg/ml in acetone	1ml	￥780.00	2022-01-07
TRC	C475400-50mg	Cinmethylin	87818-31-3		50mg	$207.00	2023-05-18
TRC	C475400-500mg	Cinmethylin	87818-31-3		500mg	$ 1800.00	2023-09-08
Enamine	EN300-25914604-0.05g	(1S,2R,4R)-1-methyl-2-[(2-methylphenyl)methoxy]-4-(propan-2-yl)-7-oxabicyclo[2.2.1]heptane	87818-31-3	95%	0.05g	$850.0	2024-06-18
Enamine	EN300-25914604-0.1g	(1S,2R,4R)-1-methyl-2-[(2-methylphenyl)methoxy]-4-(propan-2-yl)-7-oxabicyclo[2.2.1]heptane	87818-31-3	95%	0.1g	$1025.0	2024-06-18
SHENG KE LU SI SHENG WU JI SHU	sc-501424-20 mg	Cinmethylin-d5,	87818-31-3		20mg	￥37,605.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-234362-50 mg	Cinmethylin,	87818-31-3		50mg	￥1,489.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-234362-50mg	Cinmethylin,	87818-31-3		50mg	￥1489.00	2023-09-05

Cinmethylin Production Method

Production Method 1

58581-03-6

87818-31-3

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid ; 1.5 h, reflux
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 15 h, reflux

Reference

Herbicidal Activity of Cineole Derivatives

Barton, Allan F. M.; et al, Journal of Agricultural and Food Chemistry, 2010, 58(18), 10147-10155

Production Method 2

562-74-3

87818-31-3

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Vanadyl acetylacetonate Solvents: Dichloromethane ; 2 h, reflux
2.1 Reagents: p-Toluenesulfonic acid ; 1.5 h, reflux
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 15 h, reflux

Reference

Herbicidal Activity of Cineole Derivatives

Barton, Allan F. M.; et al, Journal of Agricultural and Food Chemistry, 2010, 58(18), 10147-10155

Cinmethylin Raw materials

Cinmethylin Preparation Products

Cinmethylin (87818-31-3)

Cinmethylin Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:87818-31-3)Cinmethylin

Order Number:sfd5685

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:87818-31-3)环庚草醚

Order Number:LE5873279;LE14075

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:46

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

87818-31-3 (Cinmethylin) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:87818-31-3)Cinmethylin

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:87818-31-3)环庚草醚

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry